1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole

• IUPAC Name: 1-(3,4-dihydro-2H-pyrimido[1,2-a]benzimidazol-1-yl)ethanone
• InChI: InChI=1S/C12H13N3O/c1-9(16)14-7-4-8-15-11-6-3-2-5-10(11)13-12(14)15/h2-3,5-6H,4,7-8H2,1H3
• InChI Key: NSUITNNJOJCALR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCN2C1=NC3=CC=CC=C32
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

1-Acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole, also known as THPBI, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. THPBI is a fused bicyclic system that contains a pyrimidine ring and a benzimidazole ring. It has been found to exhibit various biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral activities.

Mechanism of Action

The mechanism of action of 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole is not fully understood. However, it has been proposed that 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole exerts its biological activities by interacting with various cellular targets, including enzymes and receptors. For example, 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has been found to inhibit the activity of bacterial DNA gyrase, which is essential for bacterial DNA replication. 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has been found to exhibit various biochemical and physiological effects. For example, 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has been found to induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways. 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has also been found to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. Additionally, 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has been found to exhibit antiviral activity by inhibiting viral replication.

Advantages and Limitations for Lab Experiments

1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has several advantages for lab experiments, including its broad-spectrum antimicrobial activity, its ability to induce apoptosis in cancer cells, and its anti-inflammatory and antiviral activities. However, 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole also has some limitations, including its low solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for the research on 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole. One potential direction is the development of 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole-based antimicrobial agents for the treatment of bacterial and fungal infections. Another potential direction is the development of 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole-based anticancer agents for the treatment of various types of cancer. Additionally, the mechanisms of action of 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole need to be further elucidated to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole involves the reaction of 2-aminobenzimidazole with an α,β-unsaturated ketone in the presence of a Lewis acid catalyst. The reaction proceeds via a Michael addition reaction, followed by a cyclization reaction to form the fused bicyclic system. The synthesis of 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has been optimized by various researchers to improve the yield and purity of the compound.

Scientific Research Applications

1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit antimicrobial activity against various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has also been found to exhibit anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, 1-acetyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole has been found to exhibit anti-inflammatory and antiviral activities.